Cas no 412019-00-2 (Ethyl 2-(4,4-dimethyl-2-oxocyclohexyl)-2-oxoacetate)

• Product Name: Ethyl 2-(4,4-dimethyl-2-oxocyclohexyl)-2-oxoacetate
• CAS No: 412019-00-2
• MF: C₁₂H₁₈O₄
• MW: 226.268924236298
• CID: 4714007
• Update Time: 2025-10-24

Ethyl 2-(4,4-dimethyl-2-oxocyclohexyl)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4,4-dimethyl-2-oxocyclohexyl)-2-oxoacetate
• (4,4-Dimethyl-2-oxo-cyclohexyl)-oxo-acetic acid ethyl ester
• Ethyl 2-(4,4-dimethyl-2-oxocyclohexyl)-2-oxoacetate

• Inchi： 1S/C12H18O4/c1-4-16-11(15)10(14)8-5-6-12(2,3)7-9(8)13/h8H,4-7H2,1-3H3
• InChI Key： PVDZUTCSPFWTCE-UHFFFAOYSA-N
• SMILES： O=C1C(C(C(=O)OCC)=O)CCC(C)(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 317
• Topological Polar Surface Area: 60.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on Ethyl 2-(4,4-dimethyl-2-oxocyclohexyl)-2-oxoacetate

Ethyl 2-(4,4-dimethyl-2-oxocyclohexyl)-2-oxoacetate (CAS No. 412019-00-2): An Overview of Its Properties, Applications, and Recent Research

Ethyl 2-(4,4-dimethyl-2-oxocyclohexyl)-2-oxoacetate (CAS No. 412019-00-2) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique structural features and diverse applications, making it a valuable component in various scientific and industrial processes.

The chemical structure of Ethyl 2-(4,4-dimethyl-2-oxocyclohexyl)-2-oxoacetate consists of a cyclohexane ring with two methyl groups and a ketone functional group, attached to an ester moiety. This intricate arrangement imparts the compound with specific physical and chemical properties that are crucial for its various applications. The ester group provides solubility and reactivity, while the cyclohexane ring with its substituents offers stability and structural rigidity.

In terms of physical properties, Ethyl 2-(4,4-dimethyl-2-oxocyclohexyl)-2-oxoacetate is a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound's melting point is around -35°C, and its boiling point is approximately 185°C at atmospheric pressure. These properties make it suitable for use in a wide range of chemical reactions and processes.

The chemical reactivity of Ethyl 2-(4,4-dimethyl-2-oxocyclohexyl)-2-oxoacetate is another key aspect that contributes to its utility. The presence of the ester group allows for hydrolysis under acidic or basic conditions, yielding the corresponding carboxylic acid and ethanol. Additionally, the ketone functional group can participate in various reactions such as nucleophilic addition and condensation reactions. These reactivities make the compound a valuable intermediate in the synthesis of more complex molecules.

In the field of pharmaceutical research, Ethyl 2-(4,4-dimethyl-2-oxocyclohexyl)-2-oxoacetate has shown promise as a precursor for the synthesis of bioactive compounds. Recent studies have explored its potential as an intermediate in the production of anti-inflammatory agents and antiviral drugs. For instance, researchers at the University of California have reported the successful synthesis of a novel anti-inflammatory compound using this ester as a key intermediate. The resulting drug exhibited potent anti-inflammatory activity with minimal side effects in preclinical trials.

Beyond pharmaceutical applications, Ethyl 2-(4,4-dimethyl-2-oxocyclohexyl)-2-oxoacetate has found use in other areas such as materials science and environmental chemistry. In materials science, it serves as a building block for the synthesis of advanced polymers with unique mechanical and thermal properties. In environmental chemistry, it has been investigated for its potential as a green solvent alternative due to its low toxicity and biodegradability.

The safety profile of Ethyl 2-(4,4-dimethyl-2-oxocyclohexyl)-2-oxoacetate is an important consideration for its widespread use. Studies have shown that it exhibits low toxicity when handled properly and has minimal environmental impact when disposed of according to standard guidelines. However, like all chemicals, it should be used with appropriate safety measures to ensure user safety and environmental protection.

In conclusion, Ethyl 2-(4,4-dimethyl-2-oxocyclohexyl)-2-oxoacetate (CAS No. 412019-00-2) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an invaluable component in the synthesis of bioactive compounds, advanced materials, and environmentally friendly solvents. Ongoing research continues to uncover new possibilities for this versatile ester, solidifying its importance in modern chemistry.